![molecular formula C6H6BrNOZn B6303184 (6-Methoxypyridin-3-yl)zinc bromide, 0.25 M in THF CAS No. 1227833-85-3](/img/structure/B6303184.png)
(6-Methoxypyridin-3-yl)zinc bromide, 0.25 M in THF
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(6-Methoxypyridin-3-yl)zinc bromide, 0.25 M in THF, is a zinc-containing organic compound that has been used in a variety of laboratory experiments. It is a white, crystalline solid that is soluble in THF, a common solvent. It is a versatile reagent that has been used in a number of synthetic reactions, including the synthesis of heterocyclic compounds. The compound has also been studied for its potential applications in the field of medicine, as it has been shown to have a number of biochemical and physiological effects.
Scientific Research Applications
(6-Methoxypyridin-3-yl)zinc bromide, 0.25 M in THF, has a number of scientific research applications. It has been used in the synthesis of heterocyclic compounds, as well as in the synthesis of organic compounds such as amines and alcohols. It has also been used in the synthesis of polymers, as it can be used to catalyze the polymerization of vinyl monomers. In addition, the compound has been studied for its potential applications in the field of medicine, as it has been shown to have a number of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of (6-Methoxypyridin-3-yl)zinc bromide, 0.25 M in THF, is not completely understood. It is believed that the compound acts as a Lewis acid, forming a coordination complex with the substrate. This coordination complex facilitates the reaction, allowing for the formation of the desired product.
Biochemical and Physiological Effects
(6-Methoxypyridin-3-yl)zinc bromide, 0.25 M in THF, has been studied for its potential applications in the field of medicine. It has been shown to have a number of biochemical and physiological effects. For example, the compound has been shown to inhibit the growth of certain cancer cells in vitro, as well as to reduce inflammation. It has also been shown to reduce the level of cholesterol in the blood, as well as to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
(6-Methoxypyridin-3-yl)zinc bromide, 0.25 M in THF, has a number of advantages and limitations for use in laboratory experiments. One of the main advantages of the compound is its solubility in THF, which makes it easy to use in a variety of reactions. Additionally, the compound is relatively stable, and can be stored for long periods of time without significant degradation. However, the compound is sensitive to heat and can decompose at higher temperatures, so it is important to keep the reaction temperature as low as possible. Additionally, the compound is toxic, so it is important to take proper safety precautions when handling it.
Future Directions
The potential applications of (6-Methoxypyridin-3-yl)zinc bromide, 0.25 M in THF, are far-reaching. Future research could focus on further exploring the compound’s potential applications in medicine, as well as its potential use in the synthesis of other compounds. Additionally, research could be done to explore the compound’s potential uses in other fields, such as materials science or biotechnology. Finally, research could be done to further understand the compound’s mechanism of action, as well as to explore potential new synthesis methods.
Synthesis Methods
(6-Methoxypyridin-3-yl)zinc bromide, 0.25 M in THF, can be synthesized from the reaction of zinc bromide and 6-methoxypyridine in a THF solution. The reaction is carried out in an inert atmosphere, such as nitrogen or argon. It is important to note that the reaction must be carried out at a low temperature, as the compound is sensitive to heat and can decompose at higher temperatures.
properties
IUPAC Name |
bromozinc(1+);6-methoxy-3H-pyridin-3-ide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6NO.BrH.Zn/c1-8-6-4-2-3-5-7-6;;/h2,4-5H,1H3;1H;/q-1;;+2/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJOGPLPHFGDYCB-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=[C-]C=C1.[Zn+]Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrNOZn |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(6-Methoxypyridin-3-yl)zinc bromide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.